2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane

• CAS RN: 14812-60-3
• Molecular Formula: C7H15O3P
• Molecular Weight: 178.17 g/mol
• IUPAC Name: 2-methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane
• InChI: InChI=1S/C7H15O3P/c1-6(2)7(3,4)10-11(8-5)9-6/h1-5H3
• InChI Key: DAIZKROHTDPKBD-UHFFFAOYSA-N
• SMILES: CC1(C(OP(O1)OC)(C)C)C
• synonyms: 2-Methoxy-4,4,5,5-tetramethyl-[1,3,2]dioxaphospholane

Description

2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane, also known as methylal, is a colorless liquid with a slightly sweet odor. It is widely used in the chemical industry as a solvent, particularly for resins, oils, and waxes. Methylal is also used as a reagent in organic synthesis, and as a fuel additive.

Mechanism of Action

The mechanism of action of 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane is not well understood. However, it is believed to act as a Lewis acid, which can form complexes with other molecules. This property makes it useful in organic synthesis, as it can facilitate the formation of new chemical bonds.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane. However, it is not known to have any significant toxic effects on humans or animals. It is also not known to be a mutagen or a carcinogen.

Advantages and Limitations for Lab Experiments

Methylal has several advantages as a solvent in laboratory experiments. It has a low boiling point, which makes it easy to remove from reaction mixtures. It is also relatively non-toxic and non-flammable, making it safer to handle than some other solvents. However, 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane has some limitations as a solvent. It is not very polar, which limits its ability to dissolve polar compounds. It also has a low dielectric constant, which limits its ability to solvate ions.

Future Directions

There are several future directions for research on 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane. One area of interest is the development of new catalysts for its synthesis. Another area of interest is the use of 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane as a solvent for the extraction of natural products. Additionally, there is interest in exploring the use of 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane in new areas of organic synthesis, such as the preparation of complex heterocyclic compounds.

Synthesis Methods

Methylal can be synthesized by reacting formaldehyde with methanol in the presence of a catalyst, such as sulfuric acid. The reaction produces 2-Methoxy-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane and water as byproducts.

Scientific Research Applications

Methylal has been used in several scientific research applications. It has been used as a solvent for the extraction of natural products, such as essential oils, from plant materials. Methylal has also been used as a reagent in organic synthesis, particularly in the preparation of heterocyclic compounds.